Cas no 21402-12-0 (1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis-)

1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis- structure
21402-12-0 structure
Product Name:1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis-
CAS No:21402-12-0
MF:C10H16N10
MW:276.301038742065
CID:264521
PubChem ID:88887
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6,6'-(2-methyl-1,3-propanediyl)bis-
    • 2-Methylglutaroguanamine
    • 6,6'-(2-Methylpropane-1,3-diyl)bis(1,3,5-triazine-2,4-diamine)
    • Methylglutaroguanamine
    • NS00026857
    • EINECS 244-369-8
    • 1,3,5-Triazine-2,4-diamine, 6,6'-(2-methyl-1,3-propanediyl)bis-
    • DTXSID9066702
    • 21402-12-0
    • Inchi: 1S/C10H16N10/c1-4(2-5-15-7(11)19-8(12)16-5)3-6-17-9(13)20-10(14)18-6/h4H,2-3H2,1H3,(H4,11,12,15,16,19)(H4,13,14,17,18,20)
    • InChI Key: BZCCQQSAVSKZCV-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(N)=NC=1CC(C)CC1N=C(N)N=C(N)N=1

Computed Properties

  • Exact Mass: 276.15628
  • Monoisotopic Mass: 276.15594055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 181Ų

Experimental Properties

  • PSA: 181.42
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